3-methyl-7-(2-((1-phenyl-1H-tetrazol-5-yl)thio)ethyl)-8-(piperidin-1-yl)-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 3-methyl-7-[2-(1-phenyltetrazol-5-yl)sulfanylethyl]-8-piperidin-1-ylpurine-2,6-dione
• InChI: InChI=1S/C20H23N9O2S/c1-26-16-15(17(30)22-19(26)31)28(18(21-16)27-10-6-3-7-11-27)12-13-32-20-23-24-25-29(20)14-8-4-2-5-9-14/h2,4-5,8-9H,3,6-7,10-13H2,1H3,(H,22,30,31)
• InChI Key: LGVVFTQTDJGXGV-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)NC1=O)N(C(=N2)N3CCCCC3)CCSC4=NN=NN4C5=CC=CC=C5
• Molecular Formula: C20H23N9O2S
• Molecular Weight: 453.5 g/mol

Description

3-methyl-7-(2-((1-phenyl-1H-tetrazol-5-yl)thio)ethyl)-8-(piperidin-1-yl)-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C20H23N9O2S and its molecular weight is 453.53. The purity is usually 95%.
BenchChem offers high-quality 3-methyl-7-(2-((1-phenyl-1H-tetrazol-5-yl)thio)ethyl)-8-(piperidin-1-yl)-1H-purine-2,6(3H,7H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-methyl-7-(2-((1-phenyl-1H-tetrazol-5-yl)thio)ethyl)-8-(piperidin-1-yl)-1H-purine-2,6(3H,7H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activities

• Synthesis and Biological Activity of Novel Substituted Pyridines and Purines : This study focused on the design, synthesis, and evaluation of substituted pyridines and purines containing 2,4-thiazolidinedione for their effects on triglyceride accumulation in vitro and their hypoglycemic and hypolipidemic activity in vivo. One compound was identified as a candidate for further pharmacological studies due to its promising biological activities (Bok Young Kim et al., 2004).

• Antimicrobial Activity of Pyrazolyl-2, 4-Thiazolidinediones : This research entailed the synthesis and evaluation of pyrazolyl-2, 4-thiazolidinediones for their antibacterial and antifungal properties. The study demonstrated that these compounds possess significant antimicrobial activities, highlighting their potential in developing new antimicrobial agents (D. K. Aneja et al., 2011).

Synthesis and Chemical Properties

• Three-Component Spiro Heterocyclization : This study reported the formation of complex heterocyclic structures through a three-component spiro heterocyclization process involving pyrrolediones, indane-1,3-dione, and heterocyclic enamines. The research provides insights into novel methods for synthesizing spiro heterocycles, which are of interest in the development of new materials and pharmaceuticals (T. V. Salnikova et al., 2019).

Unusual Chemical Reactions

• Unusual Photochemistry of a Highly Reactive Pyrimidinedione : Investigating the photochemical behavior of a specific pyrimidinedione, this study uncovered an unexpected bicyclic product formation via a unique photolysis process. Such studies on the photochemistry of complex organic molecules contribute to a deeper understanding of chemical reaction mechanisms and the development of photochemical applications in synthesis (S. Shorunov et al., 2018).